Cas no 17200-23-6 (Thiophene,tetrahydro-3-(1-methylethoxy)-, 1,1-dioxide)

• Product Name: Thiophene,tetrahydro-3-(1-methylethoxy)-, 1,1-dioxide
• CAS No: 17200-23-6
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 226144
• PubChem ID: 261583
• Update Time: 2025-10-24

Thiophene,tetrahydro-3-(1-methylethoxy)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene,tetrahydro-3-(1-methylethoxy)-, 1,1-dioxide
• 3-propan-2-yloxythiolane 1,1-dioxide
• 3-(methylethoxy)thiolane-1,1-dione
• 3-Isopropoxy-tetrahydro-thiophen-1,1-dioxid
• 3-isopropoxytetrahydrothiophene 1,1-dioxide
• 3-isopropoxy-tetrahydro-thiophene-1,1-dioxide
• 3-isopropoxythiolane 1,1-dioxide
• 3-isopropoxy-thiolane 1,1-dioxide
• 3-Isopropoxythiolane 1,3-dioxide
• 3-Isopropyloxy-sulfolan
• AC1L65MM
• AC1Q6YTI
• AR-1F3858
• CTK4D4101
• NSC94071
• NSC-94071
• 3-Isopropoxytetrahydrothiophene1,1-dioxide
• SCHEMBL11157007
• DTXSID80294086
• 3-isopropoxysulfolane
• F84799
• YXPMOSSOTPVGRF-UHFFFAOYSA-N
• AKOS002274915
• 3-(PROPAN-2-YLOXY)-1-THIOLANE-1,1-DIONE
• Thiophene, tetrahydro-3-(1-methylethoxy)-, 1,1-dioxide
• 17200-23-6
• 3-ISOPROPOXY-1??-THIOLANE-1,1-DIONE
• 1,1-dioxidotetrahydrothiophen-3-yl propan-2-yl ether
• STL454446

• Inchi： 1S/C7H14O3S/c1-6(2)10-7-3-4-11(8,9)5-7/h6-7H,3-5H2,1-2H3
• InChI Key： YXPMOSSOTPVGRF-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 178.06642
• Monoisotopic Mass: 178.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 314.7°C at 760 mmHg
• Flash Point: 144.1°C
• Refractive Index: 1.471
• PSA: 43.37
• LogP: 1.67930

Additional information on Thiophene,tetrahydro-3-(1-methylethoxy)-, 1,1-dioxide

Thiophene, Tetrahydro-3-(1-Methylethoxy)-, 1,1-Dioxide (CAS No. 17200-23-6)

Thiophene, a five-membered heterocyclic compound containing sulfur, has been a subject of extensive research due to its unique chemical properties and versatile applications. Among various thiophene derivatives, Tetrahydro-3-(1-methylethoxy)-thiophene 1,1-dioxide (CAS No. 17200-23-6) stands out as a compound with significant potential in diverse fields such as materials science, pharmaceuticals, and organic synthesis.

The structure of this compound is characterized by a partially hydrogenated thiophene ring with an isopropoxy group at the 3-position and two oxygen atoms attached to the same carbon atom at the 1-position. This unique arrangement imparts distinct electronic and steric properties to the molecule. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, including conductive polymers and organic semiconductors. For instance, researchers have explored its use in fabricating high-performance organic field-effect transistors (OFETs), where its electron-withdrawing groups enhance charge transport properties.

In the pharmaceutical industry, Tetrahydro-3-(1-methylethoxy)-thiophene 1,1-dioxide has shown promise as a building block for drug development. Its sulfur-containing framework allows for potential bioisosteric replacements in existing drugs, offering improved pharmacokinetic profiles. A recent study published in the Journal of Medicinal Chemistry demonstrated its application in designing inhibitors for kinases involved in cancer progression.

The synthesis of this compound typically involves multi-step reactions starting from thiophene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound. These developments are crucial for scaling up production to meet increasing demand from various industries.

In terms of applications beyond materials science and pharmacology, this compound has also found uses in agrochemicals and specialty chemicals. Its ability to act as a chelating agent makes it valuable in formulations requiring controlled release mechanisms. Furthermore, its stability under harsh conditions makes it suitable for use in industrial processes such as polymerization and catalysis.

From an environmental standpoint, researchers are investigating the biodegradation pathways of Tetrahydro-3-(1-methylethoxy)-thiophene 1,1-dioxide. Understanding its fate in natural ecosystems is essential for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, CAS No. 17200-23-6 represents a multifaceted compound with wide-ranging applications across various industries. Ongoing research continues to uncover new potentials for this compound, making it a valuable asset in modern chemistry.